Cas no 13167-25-4 (N-(2,4,6-Trichlorophenyl)maleimide)

• Product Name: N-(2,4,6-Trichlorophenyl)maleimide
• CAS No: 13167-25-4
• MF: C₁₀H₄Cl₃NO₂
• MW: 276.503259658813
• MDL: MFCD06797173
• CID: 49072
• PubChem ID: 87577680
• Update Time: 2025-05-23

N-(2,4,6-Trichlorophenyl)maleimide Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-Trichlorophenyl)-1H-pyrrole-2,5-dione
• N-(2,4,6-Trichlorophenyl)maleimide
• N-(2,4,6-TRICHLOROPEHNYL)MALEIMIDE
• 1-(2,4,6-trichlorophenyl)-1H-pyrrole-2,5-dione or N-(2,4,6-trichlorophenyl)maleimide
• IT-354
• N-(2,4,6-TRICHLORO BENZENE) MALEIMIDE
• 1-(2,4,6-trichlorophenyl)pyrrole-2,5-dione
• TCPM
• 1-(2,4,6-Trichlorophenyl)
• 1H-Pyrrole-2,5-dione, 1-(2,4,6-trichlorophenyl)-
• 1-(2,4,6-trichlorophenyl)-3-pyrroline-2,5-quinone
• N-(2,4,6-Trichloroph
• C10H4Cl3NO2
• 1-(2,4,6-trichlorphenyl)-1h-pyrrol-2,5-dion
• PubChem22527
• VHZJMAJCUAWIHV-UHFFFAOYSA-
• 2,4,6-trichlorophenyl maleimide
• VHZJMAJCUAWIHV-UHFFFAOYSA-N
• A
• 2，4，6-tribromophenyl maleimid
• SCHEMBL465067
• InChI=1/C10H4Cl3NO2/c11-5-3-6(12)10(7(13)4-5)14-8(15)1-2-9(14)16/h1-4H
• 7428XK2HL6
• 1-(2,4,6-trichlorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• 13167-25-4
• EINECS 236-108-1
• FT-0636822
• NS00024171
• CS-0370314
• DS-15476
• AKOS009257522
• MFCD06797173
• W-108327
• AC-7763
• DTXSID10157175
• T1987
• N-(2,4,6-Trichlorophenyl)maleimide, >/=98%
• D92558
• DB-042048

• MDL： MFCD06797173
• Inchi： 1S/C10H4Cl3NO2/c11-5-3-6(12)10(7(13)4-5)14-8(15)1-2-9(14)16/h1-4H
• InChI Key： VHZJMAJCUAWIHV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C(C=CC1=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 274.93100
• Monoisotopic Mass: 274.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.7±0.1 g/cm3
• Melting Point: 134°C(lit.)
• Boiling Point: 400.3°C at 760 mmHg
• Flash Point: 195.9±28.7 °C
• Refractive Index: 1.655
• PSA: 37.38000
• LogP: 3.14120
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(2,4,6-Trichlorophenyl)maleimide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S36/37/39
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines
• Material Chemicals High Polymer Materials

Additional information on N-(2,4,6-Trichlorophenyl)maleimide

N-(2,4,6-Trichlorophenyl)Maleimide: A Comprehensive Overview

N-(2,4,6-Trichlorophenyl)maleimide, also known by its CAS number 13167-25-4, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of maleic anhydride, where the maleimide group is attached to a trichlorophenyl ring. The structure of this compound is characterized by the presence of a trichlorophenyl group at the 2,4,6 positions of the benzene ring, which imparts unique chemical and physical properties to the molecule.

The synthesis of N-(2,4,6-Trichlorophenyl)maleimide typically involves the reaction of maleic anhydride with 2,4,6-trichloroaniline under specific conditions. This reaction is often facilitated by the use of a catalyst or by adjusting the reaction temperature and pH. The resulting product is a stable compound that exhibits good thermal stability and reactivity under certain conditions.

Recent studies have highlighted the potential of N-(2,4,6-Trichlorophenyl)maleimide in various fields. In materials science, this compound has been explored as a crosslinking agent for polymers and as a precursor for advanced materials such as polyamides and polyimides. Its ability to form strong covalent bonds with amine-containing polymers makes it a valuable tool in the development of high-performance materials.

In the field of biotechnology, N-(2,4,6-Trichlorophenyl)maleimide has been utilized as a reactive molecule for protein modification. The maleimide group reacts with thiol groups in proteins, enabling the creation of bioconjugates that are useful in drug delivery systems and diagnostic applications. This property has led to its application in the development of targeted therapies and biosensors.

Furthermore, research into the environmental applications of N-(2,4,6-Trichlorophenyl)maleimide has revealed its potential as a precursor for advanced materials used in pollution control. For instance, it has been investigated for use in creating membranes for water treatment and in developing catalysts for the removal of hazardous pollutants from industrial effluents.

The stability and reactivity of N-(2,4,6-Trichlorophenyl)maleimide make it an attractive candidate for use in various chemical processes. Its ability to undergo nucleophilic addition reactions with amines and thiols has been exploited in organic synthesis to create complex molecules with tailored properties.

In terms of safety and handling, while N-(2,4,6-Trichlorophenyl)maleimide is not classified as a hazardous material under normal conditions, it should be handled with care due to its potential to cause skin irritation and respiratory discomfort upon prolonged exposure. Proper personal protective equipment should be used when working with this compound.

The growing interest in N-(2,4,6-Trichlorophenyl)maleimide is driven by its versatility and the increasing demand for advanced materials and biotechnological solutions. As research continues to uncover new applications for this compound, it is expected to play an even more significant role in various industries in the coming years.